Cas no 901586-11-6 (N-{[1-(1-methylethyl)piperidin-2-yl]methyl}propan-1-amine)
901586-11-6 structure
Product Name:N-{[1-(1-methylethyl)piperidin-2-yl]methyl}propan-1-amine
CAS No:901586-11-6
MF:C12H26N2
MW:198.348243236542
CID:1949152
Update Time:2025-01-01
N-{[1-(1-methylethyl)piperidin-2-yl]methyl}propan-1-amine Chemical and Physical Properties
Names and Identifiers
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- N-{[1-(1-methylethyl)piperidin-2-yl]methyl}propan-1-amine
- LogP
- [(1-ISOPROPYLPIPERIDIN-2-YL)METHYL]PROPYLAMINE
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- Inchi: 1S/C12H26N2/c1-4-8-13-10-12-7-5-6-9-14(12)11(2)3/h11-13H,4-10H2,1-3H3
- InChI Key: FFRJYGJRUCJCLY-UHFFFAOYSA-N
- SMILES: N1(CCCCC1CNCCC)C(C)C
Computed Properties
- Exact Mass: 198.21
- Monoisotopic Mass: 198.21
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 15.3A^2
Experimental Properties
- Density: 0.866
- Boiling Point: 237.4°C at 760 mmHg
- Flash Point: 58.7°C
- Refractive Index: 1.459
N-{[1-(1-methylethyl)piperidin-2-yl]methyl}propan-1-amine Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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